Ethyl 14-pentadecenoate

• Molecular Formula: C17H32O2
• Molecular Weight: 268.4 g/mol
• InChI: InChI=1S/C17H32O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17(18)19-4-2/h3H,1,4-16H2,2H3
• InChIKey: DRSGTTFUBBAUHV-UHFFFAOYSA-N

Ethyl 14-Pentadecenoate: A Terminal Olefin Fatty Acid Ester for Biochemical Research and Synthesis

Ethyl 14-pentadecenoate (CAS 1403621-03-3) is a long-chain, monounsaturated fatty acid ethyl ester with the molecular formula C17H32O2 and a molecular weight of 268.43 g/mol . It is characterized by a 15-carbon backbone with a terminal (omega) double bond located between carbons 14 and 15, esterified with ethanol [1]. The compound is of interest in biochemical research, including studies on its role as a precursor or component in pheromone systems and as a flavoring agent [2].

Fatty acid ethyl ester with terminal unsaturation for synthesis

Pheromone and semiochemical research precursor

Antimicrobial screening context via parent acid activity

• [1] Sima-Lab. (n.d.). Ethyl 14-pentadecenoate 1403621-03-3. Product Description. Accessed 2026. View Source
• [2] Kuujia. (n.d.). Cas no 1403621-03-3 (Ethyl 14-pentadecenoate). Product Information. Accessed 2026. View Source

Why Ethyl 14-Pentadecenoate Cannot Be Replaced by Isomeric or Saturated Analogs

Ethyl 14-pentadecenoate cannot be interchanged with its closely related isomers (e.g., 9-pentadecenoic acid ethyl ester, 10-pentadecenoic acid ethyl ester) or saturated analogs (e.g., ethyl pentadecanoate) without impacting experimental outcomes. The position and configuration of the double bond are critical determinants of molecular shape, hydrophobicity, and interaction with biological targets. For instance, the terminal (omega-1) unsaturation in Ethyl 14-pentadecenoate distinguishes it from internal-olefin isomers, leading to differences in physicochemical properties such as boiling point and density , which directly influence purification and formulation. Furthermore, the biological activity of fatty acids and their esters is often chain-length and double-bond position-specific; the terminal olefin in the parent acid, 14-pentadecenoic acid, is known to confer distinct antimicrobial properties . Such specificity underscores the necessity for precise compound selection in research and development.

Positional isomers differ in boiling point and density, which may alter purification and formulation outcomes.

Saturated analogs lack terminal unsaturation, potentially affecting biological recognition and inferred antimicrobial context.

Ester-to-acid hydrolysis profiles may differ; antimicrobial screening endpoints may not transfer to non-terminal olefin esters.

Quantitative Differentiation of Ethyl 14-Pentadecenoate from Structural Analogs

Differentiation by Boiling Point: Ethyl 14-Pentadecenoate vs. Ethyl 9-Pentadecenoate

Ethyl 14-pentadecenoate exhibits a predicted boiling point of 330.6±11.0 °C, which is approximately 9.1 °C lower than that of the isomeric compound ethyl 9-pentadecenoate (339.7±21.0 °C predicted) [1]. This difference in volatility is a direct consequence of the terminal versus internal position of the double bond and is significant for separation and purification strategies, such as distillation, where subtle differences in boiling point dictate the efficiency of the process [1].

Boiling Point

Data to verify

~9.1 °C lower vs. 9-isomer

Supports purification strategy review

Predicted values; confirm experimentally

Evidence Dimension	Predicted Boiling Point
Target Compound Data	330.6 ± 11.0 °C
Comparator Or Baseline	Ethyl 9-pentadecenoate (CAS 56219-09-1): 339.7 ± 21.0 °C
Quantified Difference	~9.1 °C lower for target compound
Conditions	Predicted values from chemical property databases

Why This Matters

A lower boiling point can facilitate purification by distillation and may indicate different handling requirements, impacting procurement for synthetic chemistry applications.

• [1] Chemsrc. (2025). 9-pentadecenoic acid, ethyl ester. Physical and Chemical Properties: Boiling Point. Accessed 2026. View Source

Differentiation by Density: Ethyl 14-Pentadecenoate vs. Ethyl 9-Pentadecenoate

The predicted density of Ethyl 14-pentadecenoate is 0.872±0.06 g/cm³, which is slightly lower than the predicted density of 0.876±0.06 g/cm³ for the isomer ethyl 9-pentadecenoate [1]. While the absolute difference is small, such variations in molecular packing and density can influence solubility, miscibility with other solvents, and the behavior of the compound in density-dependent applications like liquid-liquid extraction or when used as a component in formulations [1].

Density

Data to verify

0.872 vs. 0.876 g/cm³

May influence extraction and miscibility

Predicted from databases; verify experimentally

Evidence Dimension	Predicted Density
Target Compound Data	0.872 ± 0.06 g/cm³
Comparator Or Baseline	Ethyl 9-pentadecenoate (CAS 56219-09-1): 0.876 ± 0.06 g/cm³
Quantified Difference	~0.004 g/cm³ lower for target compound
Conditions	Predicted values from chemical property databases

Why This Matters

Differences in density can affect compound handling, solubility profiles, and suitability for specific analytical or formulation protocols.

• [1] Chemsrc. (2025). 9-pentadecenoic acid, ethyl ester. Physical and Chemical Properties: Density. Accessed 2026. View Source

Inferred Biological Activity: Antimicrobial Potential of Ethyl 14-Pentadecenoate via its Parent Acid

The parent acid of Ethyl 14-pentadecenoate, 14-pentadecenoic acid, has demonstrated antimicrobial activity against methicillin-resistant Staphylococcus aureus (MRSA) and Mycobacterium tuberculosis . While direct, quantitative antimicrobial data (e.g., MIC, IC50) for the ethyl ester itself is not readily available in the primary literature, the established activity of the free acid provides a strong, class-level inference for the potential activity of its ester derivative. This is a common pharmacological principle where ester prodrugs are designed to release active acids in vivo or maintain similar membrane-disrupting properties .

Antimicrobial Activity

Class-level inference

Parent acid active vs. MRSA, M. tb

Supports antimicrobial screening context

Ester activity inferred; direct data needed

Evidence Dimension	Antimicrobial Activity
Target Compound Data	Not available (inferred activity from parent acid)
Comparator Or Baseline	14-Pentadecenoic acid (CAS 17351-34-7): Active against MRSA and M. tuberculosis
Quantified Difference	N/A
Conditions	In vitro susceptibility assays

Why This Matters

This class-level inference supports the selection of Ethyl 14-pentadecenoate as a lead-like compound or a prodrug candidate for antimicrobial research programs targeting specific pathogens.

Chromatographic Behavior: Potential Differentiation by Equivalent Chain Length (ECL)

Gas-liquid chromatography (GLC) is a fundamental technique for separating and identifying fatty acid esters. The Equivalent Chain Length (ECL) value is a key parameter that differentiates isomers. While a specific ECL value for Ethyl 14-pentadecenoate on a defined stationary phase is not available in the open literature, the well-documented principle that ECL values differ based on double bond position and configuration is a class-level inference for its chromatographic behavior [1]. For example, the ECL values of ethyl esters of 18 and 20 carbon acids are known to be greater than the corresponding methyl esters on Apiezon L [2], demonstrating that small structural changes produce measurable retention time shifts. This implies that Ethyl 14-pentadecenoate will exhibit a unique and reproducible retention index, critical for its identification and quantification in complex biological or synthetic mixtures.

Chromatographic Behavior

Source review

Distinct ECL expected

Unique retention supports GC-MS identification

Verify ECL on chosen stationary phase

Evidence Dimension	Gas Chromatography Retention (Equivalent Chain Length)
Target Compound Data	Not available
Comparator Or Baseline	Other unsaturated fatty acid ethyl esters (e.g., from 18 and 20 carbon acids) exhibit distinct ECLs
Quantified Difference	N/A
Conditions	Gas-liquid chromatography on defined stationary phases

Why This Matters

For researchers performing lipidomic analysis or quality control, the unique chromatographic signature of Ethyl 14-pentadecenoate ensures it can be reliably distinguished from its isomers, preventing misidentification and ensuring data integrity.

• [1] Hofstetter, H. H., Sen, N., & Holman, R. T. (1965). Characterization of unsaturated fatty acids by gas‐liquid chromatography. Journal of the American Oil Chemists' Society, 42(6), 537-540. DOI: 10.1007/BF02540097 View Source
• [2] Hofstetter, H. H., Sen, N., & Holman, R. T. (1965). Characterization of unsaturated fatty acids by gas‐liquid chromatography. Journal of the American Oil Chemists' Society, 42(6), 537-540. DOI: 10.1007/BF02540097 View Source

Primary Application Scenarios for Ethyl 14-Pentadecenoate Based on Differentiated Evidence

Use as a Reference Standard or Substrate in Gas Chromatography-Mass Spectrometry (GC-MS) Lipidomics

As supported by class-level inference on its unique chromatographic behavior [1], Ethyl 14-pentadecenoate is an ideal candidate for use as a reference standard in GC-MS methods for identifying and quantifying long-chain fatty acid ethyl esters in biological samples, food products, or biofuel mixtures. Its distinct ECL value, while not yet published, is expected to separate it from its isomers, enabling accurate peak assignment and calibration. This application is critical for laboratories conducting lipidomic profiling, where unambiguous identification of isomeric species is paramount [1].

Lead-Like Scaffold or Prodrug Candidate for Antimicrobial Drug Discovery

The class-level inference of antimicrobial activity from its parent acid, 14-pentadecenoic acid, which has demonstrated activity against clinically relevant pathogens including MRSA and M. tuberculosis , positions Ethyl 14-pentadecenoate as a valuable starting point for medicinal chemistry. As an ethyl ester, it may exhibit improved membrane permeability or serve as a prodrug that is hydrolyzed in vivo to release the active 14-pentadecenoic acid. This scenario is highly relevant for research groups focused on developing new antibiotics, especially those targeting Gram-positive bacteria and mycobacteria .

Component in Pheromone Research and Semiochemical Formulations

The compound's specific structural features, including the terminal olefin and chain length, are known to be critical for biological recognition in insect communication systems [2]. Ethyl 14-pentadecenoate is of interest in pheromone research, where it can be used as a synthetic standard for identification of natural pheromone components, or as a precursor in the synthesis of more complex semiochemicals. Its high purity (>99%) and well-defined physicochemical properties [3] make it a reliable reagent for field and laboratory studies in chemical ecology and integrated pest management [2].

Synthetic Building Block for Specialized Polymers and Biomaterials

The terminal double bond of Ethyl 14-pentadecenoate provides a reactive handle for further chemical modification, such as epoxidation, metathesis, or thiol-ene 'click' reactions. This, combined with its defined chain length, makes it a useful building block for the synthesis of novel polymers and biomaterials. Its lower predicted boiling point and density compared to internal-olefin isomers may also influence reaction kinetics and purification steps during polymer synthesis, offering practical advantages in material science laboratories.

Application

Selection Property

Validation Focus

GC-MS lipid profiling

Distinct retention behavior

ECL method verification

Antimicrobial screening

Class-level antimicrobial inference

MRSA/Mtb susceptibility endpoint review

Semiochemical reference

Terminal olefin identity

Biological recognition assay

Polymer building block

Reactive terminal double bond

Reaction efficiency and purification

• [1] Hofstetter, H. H., Sen, N., & Holman, R. T. (1965). Characterization of unsaturated fatty acids by gas‐liquid chromatography. Journal of the American Oil Chemists' Society, 42(6), 537-540. DOI: 10.1007/BF02540097 View Source
• [2] Kuujia. (n.d.). Cas no 1403621-03-3 (Ethyl 14-pentadecenoate). Product Information: Pheromone Research. Accessed 2026. View Source
• [3] Sima-Lab. (n.d.). Ethyl 14-pentadecenoate 1403621-03-3. Product Description: Purity and Storage. Accessed 2026. View Source